Cas no 2229153-99-3 (tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate)

Technical Introduction: tert-Butyl N-{3-[1-(hydroxymethyl)cyclopropyl]oxolan-3-yl}carbamate is a specialized carbamate derivative featuring a cyclopropane-substituted oxolane (tetrahydrofuran) core with a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its rigid cyclopropane and oxolane framework, which can impart conformational constraints to molecular designs. The tert-butyloxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis and intermediate derivatization, offering stability under diverse reaction conditions. The hydroxymethyl moiety provides a handle for further functionalization, making it a versatile building block for drug discovery and materials science applications. Its structural complexity and functional group compatibility underscore its value in advanced synthetic methodologies.
tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate structure
2229153-99-3 structure
Product Name:tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate
CAS No:2229153-99-3
MF:C13H23NO4
MW:257.3260242939
CID:6129356
PubChem ID:165623407
Update Time:2025-11-05

tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate
    • 2229153-99-3
    • tert-butyl N-{3-[1-(hydroxymethyl)cyclopropyl]oxolan-3-yl}carbamate
    • EN300-1882413
    • Inchi: 1S/C13H23NO4/c1-11(2,3)18-10(16)14-13(6-7-17-9-13)12(8-15)4-5-12/h15H,4-9H2,1-3H3,(H,14,16)
    • InChI Key: BITWDKKALAGPHA-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)(C1(CO)CC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 257.16270821g/mol
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.8Ų

tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate Pricemore >>

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tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate Related Literature

Additional information on tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate

Comprehensive Guide to tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate (CAS No. 2229153-99-3)

tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate (CAS No. 2229153-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a cyclopropyloxolan carbamate derivative, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its unique structure, featuring a hydroxymethyl cyclopropane moiety and a tert-butyl carbamate group, makes it a valuable building block in medicinal chemistry.

The growing interest in tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate is driven by its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its role in creating novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's cyclopropyloxolan core is known for enhancing metabolic stability and bioavailability, making it a preferred choice for pharmaceutical formulations.

One of the key advantages of tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate is its versatility in synthetic chemistry. It serves as a crucial intermediate in the preparation of complex molecules, enabling the introduction of the hydroxymethyl cyclopropane group into target structures. This feature is particularly valuable in the design of prodrugs and bioactive compounds, where precise control over molecular properties is essential. The tert-butyl carbamate protecting group further enhances its utility by providing stability during synthetic transformations.

In recent years, the demand for cyclopropyloxolan derivatives like tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate has surged due to their role in cutting-edge research areas such as targeted drug delivery and personalized medicine. Scientists are investigating its potential in creating small-molecule therapeutics with improved efficacy and reduced side effects. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable pharmaceutical manufacturing.

The synthesis of tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate typically involves multi-step organic reactions, including cyclopropanation, oxidation, and carbamate formation. Advanced techniques such as asymmetric synthesis and catalytic cyclization are often employed to achieve high yields and enantiomeric purity. These methods align with the pharmaceutical industry's focus on scalable and cost-effective production processes.

From a commercial perspective, tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability may vary depending on purity grades and batch sizes, but it remains a sought-after compound for high-value applications. Market trends indicate a steady growth in demand, driven by ongoing drug discovery initiatives and the expansion of biopharmaceutical research.

Safety and handling of tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, adherence to good laboratory practices is recommended to ensure safe usage. Researchers should consult the material safety data sheet (MSDS) for detailed guidelines on storage and disposal.

In conclusion, tert-butyl N-{3-1-(hydroxymethyl)cyclopropyloxolan-3-yl}carbamate (CAS No. 2229153-99-3) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and broad applicability make it a cornerstone in the development of next-generation pharmaceuticals. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.

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